Cas no 71418-26-3 (D-Ribitol, 4-O-b-D-glucopyranosyl-, 5-(dihydrogenphosphate))

• Product Name: D-Ribitol, 4-O-b-D-glucopyranosyl-, 5-(dihydrogenphosphate)
• CAS No: 71418-26-3
• MF: C₁₁H₂₃O₁₃P
• MW: 394.26628613472
• CID: 569923
• PubChem ID: 130561
• Update Time: 2025-04-19

D-Ribitol, 4-O-b-D-glucopyranosyl-, 5-(dihydrogenphosphate) Chemical and Physical Properties

Names and Identifiers

• D-Ribitol, 4-O-b-D-glucopyranosyl-, 5-(dihydrogenphosphate)
• 2-O-glucopyranosylribitol-1-phosphate
• DTXSID10991778
• [(2R,3S,4S)-3,4,5-trihydroxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypentyl] dihydrogen phosphate
• 71418-26-3
• D-Ribitol, 4-O-beta-D-glucopyranosyl-, 5-(dihydrogen phosphate)
• 2-O-Hexopyranosyl-1-O-phosphonopentitol
• 2-Gpr-1P

• Inchi： 1S/C11H23O13P/c12-1-4(14)7(15)6(3-22-25(19,20)21)24-11-10(18)9(17)8(16)5(2-13)23-11/h4-18H,1-3H2,(H2,19,20,21)/t4-,5+,6+,7-,8+,9-,10+,11-/m0/s1
• InChI Key： HJZBAIMJDQCPCL-YLGJMLSFSA-N
• SMILES： P(=O)(O)(O)OC[C@H]([C@H]([C@H](CO)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 394.08762778g/mol
• Monoisotopic Mass: 394.08762778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.7
• Topological Polar Surface Area: 227Ų